Cas no 29193-86-0 (Adenosine,N-(1-methylethyl)-N-phenyl- (9CI))

• Product Name: Adenosine,N-(1-methylethyl)-N-phenyl- (9CI)
• CAS No: 29193-86-0
• MF: C₁₉H₂₃N₅O₄
• MW: 385.417023897171
• CID: 258450
• PubChem ID: 34507
• Update Time: 2025-04-19

Adenosine,N-(1-methylethyl)-N-phenyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,N-(1-methylethyl)-N-phenyl- (9CI)
• Adenosine, N-(1-methylethyl)-N-phenyl-
• 9-Pentofuranosyl-N-phenyl-N-(propan-2-yl)-9H-purin-6-amine
• DTXSID60951781
• (2R,3S,4R,5R)-2-(hydroxymethyl)-5-{6-[phenyl(propan-2-yl)amino]-9H-purin-9-yl}oxolane-3,4-diol
• Isopropylphenyladenosine
• 29193-86-0
• N6-(Phenylisopropyl)-adenosine
• (2R,3S,4R,5R)-2-(Hydroxymethyl)-5-(6-(isopropyl(phenyl)amino)-9H-purin-9-yl)tetrahydrofuran-3,4-diol

• Inchi： 1S/C19H23N5O4/c1-11(2)24(12-6-4-3-5-7-12)18-14-17(20-9-21-18)23(10-22-14)19-16(27)15(26)13(8-25)28-19/h3-7,9-11,13,15-16,19,25-27H,8H2,1-2H3/t13-,15-,16-,19-/m1/s1
• InChI Key： FOQCCKILBKXEHH-NVQRDWNXSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)N(C1C=CC=CC=1)C(C)C)O)O

Computed Properties

• Exact Mass: 385.17519
• Monoisotopic Mass: 385.17500423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 116.76